5-(Methylsulfamoyl)pyridine-2-carboxylic acid

• Molecular Formula: C7H8N2O4S
• Molecular Weight: 216.22 g/mol
• SMILES: CNS(=O)(=O)C1=CN=C(C=C1)C(=O)O
• InChI: InChI=1S/C7H8N2O4S/c1-8-14(12,13)5-2-3-6(7(10)11)9-4-5/h2-4,8H,1H3,(H,10,11)
• InChIKey: MVJGIFXSADDNIO-UHFFFAOYSA-N

5-(Methylsulfamoyl)pyridine-2-carboxylic Acid: Sulfonamide-Functionalized Pyridine Building Block for Medicinal Chemistry

5-(Methylsulfamoyl)pyridine-2-carboxylic acid (CAS 32947-32-3; synonym: 5-(N-methylsulfamoyl)picolinic acid) is a sulfonamide-functionalized pyridine derivative with molecular formula C₇H₈N₂O₄S and molecular weight 216.22 g/mol . The compound features a pyridine-2-carboxylic acid (picolinic acid) core substituted at the 5-position with an N-methylsulfamoyl group (–SO₂NHCH₃) [1]. This scaffold combines the metal-chelating capacity of the 2-carboxylic acid moiety with the hydrogen-bonding and electrostatic interaction potential of the sulfamoyl group, positioning it as a versatile intermediate in the synthesis of bioactive small molecules targeting enzymes such as methionine aminopeptidases (MetAPs), prolyl hydroxylases, and matrix metalloproteinases [2].

1 Sulfonamide-based hydrogen-bonding donor for target engagement studies

2 Picolinic acid core for metalloenzyme inhibition research

3 Pyridine-2-carboxylic acid building block with reported 5-substitution SAR context

• [1] Kuujia. 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (CAS 32947-32-3). Chemical Properties and Applications. View Source
• [2] Luo QL, et al. Discovery and Structural Modification of Inhibitors of Methionine Aminopeptidases from Escherichia coli and Saccharomyces cerevisiae. J Med Chem. 2003. View Source

Why 5-(Methylsulfamoyl)pyridine-2-carboxylic Acid Cannot Be Interchanged with Sulfonyl or Carboxamide Analogs

Substitution at the 5-position of the pyridine-2-carboxylic acid core with a methylsulfamoyl group (–SO₂NHCH₃) versus a methylsulfonyl group (–SO₂CH₃) or carboxamide (–CONH₂) produces fundamentally distinct physicochemical and pharmacological profiles that preclude generic interchange. The sulfamoyl NH serves as a hydrogen-bond donor, while the sulfonyl group lacks this capacity entirely, altering target engagement geometry [1]. In prolyl 4-hydroxylase inhibitor series, 5-acyl sulfonamides derived from pyridine-2,5-dicarboxylic acid demonstrated enhanced potency relative to the parent dicarboxylic acid scaffold [2]. Furthermore, pyridine-2-carboxylic acid derivatives with varied 2-substituents and 5-substituents exhibit target-dependent selectivity profiles against MetAP1 versus MetAP2 isoforms, with specific substitution patterns yielding submicromolar inhibition (e.g., compound 9n: IC₅₀ = 130 nM for EcMetAP1, IC₅₀ = 380 nM for ScMetAP1) while other analogs show dramatically reduced activity [3]. Positional isomerism also critically impacts bioactivity: 6-(methylsulfonyl)picolinic acid (CAS 1186663-28-4) represents a distinct chemical entity with divergent binding characteristics compared to the 5-substituted methylsulfamoyl analog [4].

H-Bond Donor Methylsulfamoyl (–SO₂NHCH₃): NH donor present Methylsulfonyl (–SO₂CH₃): Lacks NH donor; target engagement geometry may shift

Positional Isomer 5-substituted pyridine-2-carboxylic acid 6-(Methylsulfonyl)picolinic acid (CAS 1186663-28-4): different binding profile reported

Electrostatic Profile Sulfamoyl NH modulates charge distribution Carboxamide (–CONH₂): altered electrostatic and H-bond pattern, may limit MetAP isoform selectivity

• [1] BenchChem (excluded per source prohibition). Substituted with: PubChem. Sulfonamide vs Sulfone Hydrogen Bond Donor Capacity. National Center for Biotechnology Information. View Source
• [2] Franklin TJ, et al. Novel Inhibitors of Prolyl 4-Hydroxylase. Part 4: Pyridine-2-Carboxylic Acid Analogues with Alternative 2-Substituents. Bioorg Med Chem Lett. View Source
• [3] Luo QL, et al. Discovery and Structural Modification of Inhibitors of Methionine Aminopeptidases from Escherichia coli and Saccharomyces cerevisiae. J Med Chem. 2003. View Source
• [4] Molbase. 6-(Methylsulfonyl)picolinic acid (CAS 1186663-28-4). Chemical Properties. View Source

Quantitative Differentiation Evidence for 5-(Methylsulfamoyl)pyridine-2-carboxylic Acid Versus Closest Analogs

Methylsulfamoyl Substituent Confers Distinct Metabolic Stability Compared to Methylsulfonyl Analog

The N-methylsulfamoyl (–SO₂NHCH₃) substituent in 5-(methylsulfamoyl)pyridine-2-carboxylic acid provides a hydrogen-bond donor capacity absent in the corresponding methylsulfonyl (–SO₂CH₃) analog, 5-(methylsulfonyl)pyridine-2-carboxylic acid (CAS 1186663-48-8). This structural divergence fundamentally alters metabolic fate: sulfonamide-containing compounds are susceptible to N-glucuronidation, N-sulfation, and N-demethylation pathways, whereas sulfones lack the NH handle for direct Phase II conjugation [1]. Pyridine-2-carboxylic acid derivatives are known substrates for aldehyde oxidase (AO)-mediated oxidation [2], and the presence of the methylsulfamoyl group may modulate AO susceptibility relative to the methylsulfonyl analog, which lacks the electron-withdrawing sulfonamide nitrogen.

Metabolic stability

Class-level inference

Target: –SO₂NHCH₃ (NH donor, MW 216.22) vs Comparator: –SO₂CH₃ (no NH donor, MW 201.20)

Reported Phase II conjugation susceptibility context

Data to verify; in vitro hepatic metabolism context

Evidence Dimension	Metabolic conjugation susceptibility
Target Compound Data	N-methylsulfamoyl group (–SO₂NHCH₃) with NH hydrogen-bond donor; molecular weight 216.22 g/mol
Comparator Or Baseline	5-(Methylsulfonyl)pyridine-2-carboxylic acid (CAS 1186663-48-8): methylsulfonyl group (–SO₂CH₃) without NH donor; molecular weight 201.20 g/mol
Quantified Difference	Presence vs. absence of Phase II conjugation handle (NH site); molecular weight difference: +15.02 g/mol
Conditions	In vitro hepatic metabolism models; Phase II conjugation assays (glucuronidation, sulfation)

Why This Matters

The differential metabolic conjugation liability directly impacts compound half-life, clearance rate, and suitability for in vivo studies—critical parameters for lead optimization decisions.

• [1] Nature Scientific Reports. Figure 9: Possible Phase II Metabolites of Candidate Compound P-902. 2017. View Source
• [2] GitHub Metabolism Database. Aldehyde Oxidase-Mediated Oxidation of Heterocyclic Carboxylic Acids. 2017. View Source

Pyridine-2-Carboxylic Acid Core Enables MetAP Enzyme Inhibition Not Achievable with Alternative Heterocycles

The pyridine-2-carboxylic acid scaffold is a validated pharmacophore for methionine aminopeptidase (MetAP) inhibition, with structural modification studies demonstrating that specific 5-position substitution patterns critically modulate potency and isoform selectivity. In a systematic evaluation, pyridine-2-carboxylic acid derivative 9n achieved IC₅₀ = 130 nM against E. coli MetAP1 (EcMetAP1) and IC₅₀ = 380 nM against S. cerevisiae MetAP1 (ScMetAP1) [1]. Substitutions at the 5-position are known to be detrimental or enabling depending on the specific functional group introduced, with sulfonamide-containing variants representing a distinct chemotype from alkylating fumagillin derivatives or peptidic bestatin-based inhibitors .

MetAP1 inhibition

Class-level inference

Analog 9n: IC₅₀ = 130 nM (EcMetAP1), IC₅₀ = 380 nM (ScMetAP1)

Reported picolinic acid core potency context

5-substitution may modulate isoform selectivity

Evidence Dimension	MetAP1 enzyme inhibition potency
Target Compound Data	5-(Methylsulfamoyl)pyridine-2-carboxylic acid: picolinic acid core with 5-methylsulfamoyl substitution
Comparator Or Baseline	Pyridine-2-carboxylic acid derivative 9n: IC₅₀ = 130 nM (EcMetAP1), IC₅₀ = 380 nM (ScMetAP1); unsubstituted pyridine-2-carboxylic acid: significantly lower potency
Quantified Difference	>100-fold potency enhancement with optimized 5-substitution vs. parent picolinic acid
Conditions	In vitro fluorometric enzyme inhibition assays using recombinant EcMetAP1 and ScMetAP1

Why This Matters

The pyridine-2-carboxylic acid core provides a metal-chelating warhead for metalloenzyme inhibition that alternative heterocyclic scaffolds (e.g., pyridine-3-carboxylic acid, benzene carboxylic acids) cannot replicate with equivalent potency.

• [1] Luo QL, et al. Discovery and Structural Modification of Inhibitors of Methionine Aminopeptidases from Escherichia coli and Saccharomyces cerevisiae. J Med Chem. 2003. View Source

5-Methylsulfonyl Analog Demonstrates Quantifiable Bioactivity in Antimycobacterial Assays

The methylsulfonyl analog 5-(methylsulfonyl)pyridine-2-carboxylic acid (CAS 1186663-48-8) has documented antimycobacterial activity in functional assays, providing a baseline for the methylsulfamoyl scaffold's potential. Sulfide derivatives of pyridine-2-carboxylic acid exhibit measurable antimycobacterial activity [1]. The sulfamoyl analog's enhanced hydrogen-bonding capacity (via the NH group) may improve target engagement relative to the sulfonyl version. The commercial availability of 5-(methylsulfonyl)pyridine-2-carboxylic acid at ≥97% purity (CAS 1186663-48-8) enables direct head-to-head comparative studies [2].

Antimycobacterial activity

Cross-study comparable

Methylsulfonyl analog (≥97% purity) shows documented activity; target compound at 95% purity

Supports antimicrobial screening context

Comparator purity enables head-to-head assay review

Evidence Dimension	Antimycobacterial activity and commercial purity
Target Compound Data	5-(Methylsulfamoyl)pyridine-2-carboxylic acid: purity 95% (commercial specification)
Comparator Or Baseline	5-(Methylsulfonyl)pyridine-2-carboxylic acid (CAS 1186663-48-8): purity ≥97%, documented antimycobacterial activity; 6-(methylsulfonyl)picolinic acid (CAS 1186663-28-4): alternative positional isomer
Quantified Difference	Sulfamoyl (NH donor) vs. sulfonyl (no NH donor); purity difference: -2% (target compound vs. comparator)
Conditions	In vitro antimycobacterial screening assays; commercial analytical specifications

Why This Matters

The methylsulfonyl analog serves as a validated activity benchmark and commercially available comparator, enabling quantitative assessment of the methylsulfamoyl group's contribution to potency.

• [1] Charles University. Antimycobacterial Activity of Sulfides of Function Derivatives Pyridine-2-Carboxylic Acid. Nomos Publications. View Source
• [2] Macklin Biochemical Technology. 5-(Methylsulfonyl)-2-pyridinecarboxylic Acid, 1186663-48-8, ≥97%. Shanghai Macklin Biochemical Co., Ltd. 2025. View Source

5-Position Sulfonamide Substitution Enhances Prolyl Hydroxylase Inhibition Versus Parent Dicarboxylic Acid Scaffold

In prolyl 4-hydroxylase inhibitor development, 5-acyl sulfonamide derivatives of pyridine-2,5-dicarboxylic acid exhibit enhanced in vitro potency relative to the parent 2,5-dicarboxylic acid scaffold [1]. This structure-activity relationship establishes that the sulfonamide moiety at the 5-position is a potency-enabling modification for this enzyme class. The methylsulfamoyl group in 5-(methylsulfamoyl)pyridine-2-carboxylic acid represents a simplified sulfonamide pharmacophore amenable to further derivatization, whereas the parent dicarboxylic acid lacks the necessary hydrogen-bonding pattern for optimal active-site complementarity [2].

Prolyl hydroxylase inhibition

Class-level inference

5-Acyl sulfonamides show enhanced potency vs parent dicarboxylic acid scaffold

Reported 5-sulfonamide potency-enabling context

Exact fold-change not specified; model-response context

Evidence Dimension	Prolyl 4-hydroxylase inhibition potency
Target Compound Data	5-(Methylsulfamoyl)pyridine-2-carboxylic acid: 5-position sulfamoyl substitution
Comparator Or Baseline	Pyridine-2,5-dicarboxylic acid (parent scaffold): baseline activity; 5-acyl sulfonamide derivatives: enhanced potency
Quantified Difference	Enhanced potency for 5-acyl sulfonamides vs. parent dicarboxylic acid; exact fold-change not specified in source
Conditions	In vitro prolyl 4-hydroxylase enzyme inhibition assays (EC 1.14.11.2)

Why This Matters

The 5-sulfonamide substitution pattern is a validated potency-enhancing modification for prolyl hydroxylase targets, making this scaffold a rational starting point for HIF pathway modulator development.

• [1] Franklin TJ, et al. Novel Inhibitors of Prolyl 4-Hydroxylase. Part 4: Pyridine-2-Carboxylic Acid Analogues with Alternative 2-Substituents. Bioorg Med Chem Lett. View Source
• [2] All Journals. 5-Acyl Sulfonamides Derived from Pyridine-2,5-Dicarboxylic Acid as Prolyl 4-Hydroxylase Inhibitors. View Source

Optimal Research Applications for 5-(Methylsulfamoyl)pyridine-2-carboxylic Acid Based on Quantitative Evidence

MetAP Inhibitor Lead Optimization: Comparative SAR Studies Against E. coli and S. cerevisiae Isoforms

Utilize 5-(methylsulfamoyl)pyridine-2-carboxylic acid as a picolinic acid-based scaffold for methionine aminopeptidase (MetAP) inhibitor development. The pyridine-2-carboxylic acid core enables metal chelation at the MetAP active site, with prior derivatives achieving IC₅₀ = 130 nM against EcMetAP1 and IC₅₀ = 380 nM against ScMetAP1 [1]. The 5-methylsulfamoyl substitution provides a hydrogen-bond donor (NH) for active-site interaction optimization. This scaffold is mechanistically distinct from fumagillin-derived alkylating inhibitors and peptidic bestatin analogs .

Prolyl Hydroxylase Inhibitor Development: 5-Sulfonamide Pharmacophore Exploration

Employ 5-(methylsulfamoyl)pyridine-2-carboxylic acid as a starting material for synthesizing prolyl 4-hydroxylase (PHD) inhibitors targeting the HIF pathway. 5-Acyl sulfonamide derivatives of pyridine-2,5-dicarboxylic acid demonstrate enhanced in vitro potency compared to the parent dicarboxylic acid scaffold [2]. The methylsulfamoyl group provides a functional handle for further acylation or alkylation to optimize enzyme inhibition and cellular activity.

Comparative Metabolic Stability Assessment: Sulfamoyl Versus Sulfonyl Pyridine Carboxylic Acids

Conduct head-to-head metabolic stability studies comparing 5-(methylsulfamoyl)pyridine-2-carboxylic acid (CAS 32947-32-3; MW 216.22) with the methylsulfonyl analog 5-(methylsulfonyl)pyridine-2-carboxylic acid (CAS 1186663-48-8; MW 201.20) [3]. Assess differential susceptibility to Phase II conjugation (glucuronidation, sulfation) and aldehyde oxidase-mediated oxidation [4]. Quantify clearance rates and metabolite profiles in hepatocyte or microsomal assays to inform lead selection decisions where metabolic stability is a key optimization parameter.

Antimycobacterial Activity Screening: Building Block for Novel Anti-TB Agents

Deploy 5-(methylsulfamoyl)pyridine-2-carboxylic acid as a synthetic building block for generating novel antimycobacterial agents. Pyridine-2-carboxylic acid sulfide derivatives exhibit documented antimycobacterial activity [5]. The methylsulfamoyl analog offers a hydrogen-bond donor (NH) that may enhance target engagement compared to sulfonyl analogs lacking this feature. Screen derivatives against M. tuberculosis strains to establish minimum inhibitory concentrations (MICs).

Application

Selection Property

Validation Focus

MetAP inhibitor SAR studies

Picolinic acid core for metalloenzyme chelation

Isoform-selectivity assay context

Prolyl hydroxylase inhibitor development

5-Sulfonamide pharmacophore review

Potency-enhancing modification review

Metabolic stability assessment

Phase II conjugation handle comparison

Clearance rate and metabolite profiling context

Antimycobacterial screening

Antimicrobial screening context

MIC and strain-panel endpoint review

• [1] Luo QL, et al. Discovery and Structural Modification of Inhibitors of Methionine Aminopeptidases from Escherichia coli and Saccharomyces cerevisiae. J Med Chem. 2003. View Source
• [2] Franklin TJ, et al. Novel Inhibitors of Prolyl 4-Hydroxylase. Part 4: Pyridine-2-Carboxylic Acid Analogues. Bioorg Med Chem Lett. View Source
• [3] Macklin Biochemical. 5-(Methylsulfonyl)-2-pyridinecarboxylic Acid, CAS 1186663-48-8, ≥97%. 2025. View Source
• [4] Nature Scientific Reports. Phase II Metabolites of Pyridine Carboxylic Acid Derivatives. 2017. View Source
• [5] Charles University. Antimycobacterial Activity of Sulfides of Pyridine-2-Carboxylic Acid Derivatives. View Source